4-(2-(3-(4-Fluorophenoxy)propylsulfonamido)ethyl)benzenesulfonamide

• IUPAC Name: 4-[2-[3-(4-fluorophenoxy)propylsulfonylamino]ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H21FN2O5S2/c18-15-4-6-16(7-5-15)25-12-1-13-26(21,22)20-11-10-14-2-8-17(9-3-14)27(19,23)24/h2-9,20H,1,10-13H2,(H2,19,23,24)
• InChI Key: RHFVRUKOEMETSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNS(=O)(=O)CCCOC2=CC=C(C=C2)F)S(=O)(=O)N
• Molecular Formula: C17H21FN2O5S2
• Molecular Weight: 416.5 g/mol

Description

“4-(2-(3-(4-Fluorophenoxy)propylsulfonamido)ethyl)benzenesulfonamide” is a complex organic compound. It contains a total of 51 bonds, including 28 non-H bonds, 14 multiple bonds, 7 rotatable bonds, 2 double bonds, 12 aromatic bonds, 3 six-membered rings, 1 tertiary amine (aliphatic), 1 ether (aromatic), and 1 sulfonamide.

Molecular Structure Analysis

The molecule contains a fluorophenoxy group attached to a benzenesulfonamide structure via an ethyl linker. The presence of multiple bonds and aromatic rings suggests that the molecule may exhibit significant resonance stabilization.

Scientific Research Applications

Synthesis and Bioactivity Studies

• Cytotoxicity and Enzyme Inhibition : Sulfonamide derivatives have been synthesized and evaluated for cytotoxic activities and potential as carbonic anhydrase (CA) inhibitors, showing promising anti-tumor activity and strong inhibition of human cytosolic isoforms hCA I and II (Gul et al., 2016).

Synthetic Applications and Methodologies

• Directed Ortho Metalation : Arylsulfonamides exhibit potential in heterocyclic synthesis through Directed Ortho Metalation (DoM) methodology, showcasing their utility in creating diverse heterocyclic compounds (Familoni, 2002).

Photodynamic Therapy Applications

• Photodynamic Therapy for Cancer : New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been synthesized, characterized, and evaluated for photodynamic therapy applications, demonstrating high singlet oxygen quantum yield and potential for Type II photosensitizers in cancer treatment (Pişkin et al., 2020).

Molecular Design and Drug Discovery

• Selective Receptor Antagonism : Arylsulfonamide derivatives of (aryloxy)ethylpiperidines have been developed as highly potent 5-HT7 receptor antagonists, revealing their antidepressant, anxiolytic, and pro-cognitive potential, underscoring the versatility of sulfonamide derivatives in receptor-targeted drug design (Zajdel et al., 2015).

Antimicrobial and Anticancer Properties

• Antimicrobial and Anticancer Evaluation : Schiff bases derived from sulfonamides have shown selective inhibition towards tumor-associated carbonic anhydrase isoforms over cytosolic ones, offering pathways for the development of anticancer agents with a new mechanism of action (Sarikaya et al., 2014).